3-Bromo-2-nitrobenzofuran
Overview
Description
3-Bromo-2-nitrobenzofuran is a chemical compound with the molecular formula C8H4BrNO3 and a molecular weight of 242.03 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound has been optimized using both DFT and HF methods . The time-dependent density functional theory (TD-DFT) approach was used to simulate the HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital) to achieve the frontier orbital gap and calculate the UV–visible spectrum of the compound in gas phase and for different solvents .Physical and Chemical Properties Analysis
This compound has a molecular weight of 242.03 and a molecular formula of C8H4BrNO3 . It should be stored sealed in a dry environment at 2-8°C .Scientific Research Applications
Antibacterial Activity
- Nitrobenzofurans, such as 2-methyl-3-nitrobenzofuran and its analogs, have been identified for their antibacterial properties. These compounds exhibit bacteriostatic activity and have a spectrum of activity similar to nitrofurazone. Notably, certain E. coli strains resistant to nitrofurazone do not show resistance to 3,7-dinitro-2-methylbenzofuran (Powers, 1976).
Chemical Synthesis and Reactions
- 3-Bromo-2-nitrobenzo[b]thiophene demonstrates interesting reactivity with amines, leading to both expected and unexpected substitution products. This reactivity suggests potential applications in novel synthesis pathways (Guerrera, Salerno, Lamartina, & Spinelli, 1995).
- Nitrobenzofurans like 2- and 3-nitrobenzofurans are effective in Diels-Alder reactions with various dienes, making them useful in the preparation of organic compounds with heteroatom rings. Theoretical studies using Density Functional Theory (DFT) methods have been conducted to understand their reactivity (Della Rosa, Sánchez, Kneeteman, & Mancini, 2011).
Pharmaceutical Applications
- Enantioselective dearomative [3 + 2] cycloaddition reactions of 2-nitrobenzofurans with 3-isothiocyanato oxindoles have been developed, allowing the creation of spirooxindoles containing a 2,3-dihydrobenzofuran motif. This process is significant for synthesizing structurally diverse compounds with pharmaceutical potential (Zhao, Zhou, Zhou, Xu, Zhang, & Yuan, 2018).
Antimicrobial and Antioxidant Studies
- Novel derivatives of 3-methoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone have shown promising antimicrobial and antioxidant activities. These derivatives have been synthesized and characterized, highlighting their potential in antimicrobial and antioxidant applications (Rashmi, Kumara, Sandeep, Nagendrappa, Sowmya, & Ganapathy, 2014).
Future Directions
Benzofuran compounds, including 3-Bromo-2-nitrobenzofuran, have attracted attention due to their wide range of biological and pharmacological applications . Future research will likely continue to explore the therapeutic potential of these compounds, particularly in the treatment of microbial diseases .
Properties
IUPAC Name |
3-bromo-2-nitro-1-benzofuran | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO3/c9-7-5-3-1-2-4-6(5)13-8(7)10(11)12/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFZFJTOHSKTXGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10542582 | |
Record name | 3-Bromo-2-nitro-1-benzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10542582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
65847-81-6 | |
Record name | 3-Bromo-2-nitro-1-benzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10542582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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